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Compound of Interest

Compound Name: Diisopropyl chlorophosphate

Cat. No.: B043684

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for diisopropyl
chlorophosphate (CAS No. 2574-25-6), a highly toxic organophosphorus compound. The
information is intended for professionals in research and drug development who may handle
this substance. This document summarizes key quantitative data, outlines emergency
procedures, and provides representative experimental protocols.

Chemical and Physical Properties

Diisopropyl chlorophosphate is a colorless to light yellow liquid.[1][2] It is moisture-sensitive
and should be handled under an inert atmosphere.[2]
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Property Value Source
Molecular Formula C6H14CIO3P [11[3]
Molecular Weight 200.60 g/mol [3]
Appearance .Cleiar colorless to light yellow (2]
liquid

Boiling Point 49-53°C at ~0.1 mmHg [2]
Density ~1.136 g/cm3 [2]
Flash Point 83.8°C [2]

Vapor Pressure

0.101 mmHg at 25°C

[2]

Refractive Index

n20/D 1.417

[2]14]

Solubility

Soluble in alcohol, ether, and
organic solvents; insoluble in

water.

[1]

Hazard Identification and Classification

Diisopropyl chlorophosphate is classified as a highly toxic substance. It is fatal if swallowed,

in contact with skin, or if inhaled, and it causes severe skin burns and eye damage.[3][4]

Hazard Classification Category GHS Code
Acute Toxicity, Oral 2 H300
Acute Toxicity, Dermal 2 H310
Acute Toxicity, Inhalation 2 H330
Skin Corrosion/Irritation 1B H314
Serious Eye Damage/Eye H314

Irritation

Source:[3][4]
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Signal Word: Danger[4]

Hazard Statements:

e H300 + H310 + H330: Fatal if swallowed, in contact with skin or if inhaled.[4]
e H314: Causes severe skin burns and eye damage.[4]

Toxicological Data

Limited specific toxicological data for diisopropyl chlorophosphate is publicly available. The
available information indicates extreme toxicity. For context, data for the closely related
compound, diisopropyl fluorophosphate, is often cited and shows a high degree of toxicity.

Endpoint Value Species Route Source
LD50 (Oral) 2 mg/kg Mouse Oral [5][6]
LD50 (Dermal) >117 mg/kg Rabbit Dermal [6]
LC50 (Inhalation) 440 mg/m3/10M Mouse Inhalation [6]
LC50 (Inhalation) 360 mg/m3/10M Rat Inhalation [6]

Note: The toxicity data presented is for Diisopropyl fluorophosphate (CAS 55-91-4) as a closely
related analogue.[5][6] Extreme caution should be exercised as diisopropyl chlorophosphate
is expected to have a similar toxicity profile.

Experimental Protocols (Representative)

Detailed experimental protocols for diisopropyl chlorophosphate are not readily available in
public literature. Therefore, standardized OECD (Organisation for Economic Co-operation and
Development) guidelines for testing chemicals are provided as representative methodologies.

Acute Oral Toxicity - OECD Test Guideline 425 (Up-and-Down Procedure)

This test is used to determine the median lethal dose (LD50) of a substance when
administered orally.
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e Principle: A sequential dosing of animals (typically rats or mice) is performed, one at a time.
The dose for each subsequent animal is adjusted up or down depending on the outcome for
the previous animal. The LD50 is calculated using the likelihood of the observed outcomes.

e Animal Selection: Healthy, young adult animals of a single sex (usually females, as they are
often slightly more sensitive) are used.

e Housing and Feeding: Animals are housed in appropriate conditions with standard diet and
water ad libitum. They are fasted prior to dosing.

e Dose Formulation: The test substance is typically administered in a constant volume via
gavage. The vehicle should be inert (e.g., corn oil, water).

e Procedure:

[e]

A single animal is dosed at a level estimated to be near the LD50.

o

The animal is observed for signs of toxicity and mortality for up to 14 days.

[¢]

If the animal survives, the next animal is dosed at a higher level. If it dies, the next is
dosed at a lower level.

[¢]

This continues until stopping criteria are met (e.g., a number of reversals in outcome have
occurred).

o Data Analysis: The LD50 is calculated from the sequence of outcomes using a maximum
likelihood method.

Acute Dermal Toxicity - OECD Test Guideline 402

This test assesses the toxicity of a substance when applied to the skin.

 Principle: The substance is applied to a shaved area of the skin of several animals in a single
dose.

e Animal Selection: Healthy young adult animals (e.g., rats, rabbits) are used.

e Procedure:
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The fur is removed from the dorsal area of the trunk of the test animals.

[e]

o

The test substance is applied uniformly over an area of at least 10% of the body surface.

[¢]

The treated area is covered with a porous gauze dressing and non-irritating tape.

[¢]

The substance is kept in contact with the skin for 24 hours.

[e]

Animals are observed for signs of toxicity and mortality for 14 days.

o Data Analysis: The LD50 is calculated, and observations of skin irritation are recorded.

Handling, Storage, and Emergency Procedures
Handling and Storage

» Handling: Work should be conducted in a well-ventilated fume hood.[5] Avoid inhalation of
vapor or mist and contact with skin and eyes.[1][5] Wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5] Keep
locked up or in an area accessible only to qualified or authorized persons.[5] The material is
moisture-sensitive and should be stored under an inert atmosphere.[2] A recommended
storage temperature is frozen (<0°C).

Emergency Response Workflows

The following diagrams illustrate the recommended procedures for emergencies involving
diisopropyl chlorophosphate.
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First Aid for Inhalation Exposure.
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Skin Contact Occurs Medical assistance arrives
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First Aid for Skin Contact.

Click to download full resolution via product page

First Aid for Eye Contact.

Medical assistance arrives

Do NOT induce vomiting.

Ingestion Occurs

Click to download full resolution via product page

First Aid for Ingestion.
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Evacuate personnel to safe areas.
Ensure adequate ventilation.

l

Wear appropriate personal protective equipment (PPE).

l

Contain spill with inert absorbent material
(e.g., sand, earth).

l

Sweep up and shovel into suitable,
closed containers for disposal.

Dispose of waste in accordance with
local, regional, and national regulations.

Click to download full resolution via product page

Emergency Spill Response Protocol.

Firefighting Measures

¢ Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[7]

» Specific Hazards: The substance is combustible.[5] Upon heating, it may form explosive
mixtures with air.[8] Hazardous decomposition products include carbon oxides, phosphorus
oxides, and hydrogen chloride gas.[9]
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+ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][7]

Fire Involving Diisopropyl Chlorophosphate

Wear self-contained breathing apparatus (SCBA)
and full protective gear.

i

Use water spray, dry chemical,
CO2, or alcohol-resistant foam.

'

Use water spray to keep
fire-exposed containers cool.

Prevent fire-extinguishing water from

contaminating surface water or groundwater.

Fire Extinguished

Click to download full resolution via product page

Firefighting Procedure.

This guide is intended to provide essential safety information. Always refer to the most current
Safety Data Sheet (SDS) from the supplier before handling diisopropyl chlorophosphate and
ensure that a thorough risk assessment is conducted. All laboratory personnel must be trained
on the specific hazards and handling procedures for this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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